N'-[1-(3,4-dichlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]-4-methylbenzohydrazide

• IUPAC Name: N'-[1-(3,4-dichlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]-4-methylbenzohydrazide
• InChI: InChI=1S/C19H14Cl2N6O/c1-11-2-4-12(5-3-11)19(28)26-25-17-14-9-24-27(18(14)23-10-22-17)13-6-7-15(20)16(21)8-13/h2-10H,1H3,(H,26,28)(H,22,23,25)
• InChI Key: KCJYTNQDDYHZKK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NNC2=C3C=NN(C3=NC=N2)C4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C19H14Cl2N6O
• Molecular Weight: 413.3 g/mol

Description

“N’-[1-(3,4-Dichlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-4-methylbenzohydrazide” is a chemical compound with the molecular formula C19H14Cl2N6O. It has an average mass of 413.260 Da and a monoisotopic mass of 412.060608 Da. This compound is a potent selective brain penetrant phosphodiesterase PDE9A inhibitor.

Synthesis Analysis

The synthesis of similar compounds involves one-pot multicomponent reactions of 7, and 2,4-dichlorobenzaldehyde in the presence of acetophenone, ethyl cyanoacetate, diethyl malonate, and/or malononitrile. More detailed synthesis methods can be found in related literature.

Molecular Structure Analysis

The molecular structure of this compound is based on the pyrazolo[3,4-d]pyrimidine scaffold. Detailed spectroscopic methods can be used to confirm the structure of the synthesized compounds.

Scientific Research Applications

Environmental Health and Exposure StudiesResearch in environmental health often investigates the exposure of populations to various chemicals, including pesticides and flame retardants. Studies such as those by Babina et al. (2012) and Schecter et al. (2003) have explored the exposure of children and adults to organophosphorus and pyrethroid pesticides, as well as polybrominated diphenyl ethers (PBDEs) in human milk, showcasing the widespread presence and potential health impacts of these substances in the environment Babina et al., 2012; Schecter et al., 2003. These studies underscore the importance of monitoring environmental pollutants and their entry into the human body, which could be relevant for assessing the impact of chemicals similar to "N'-[1-(3,4-dichlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]-4-methylbenzohydrazide."

Pharmacological Research and Novel Compounds

In the realm of pharmacology, research on new drug candidates, such as the studies on INCB018424, a selective inhibitor of Janus tyrosine kinase1/2, and SPR720, a novel bacterial DNA gyrase inhibitor, illustrates the process of discovering and evaluating the efficacy and safety of novel therapeutic agents Shilling et al., 2010; Talley et al., 2021. While these studies do not directly relate to "this compound," they represent the type of research that could be conducted to explore the applications and implications of such a compound in the medical field.

Mechanism of Action

Target of Action

Similar compounds have shown promising binding affinities againstBcl2 anti-apoptotic protein . Bcl2 is a protein that plays a crucial role in regulating cell death by inhibiting apoptosis, making it a potential target for cancer therapies.

Mode of Action

It’s suggested that the compound may interact with its target, leading toup-regulation of P53, BAX, DR4, and DR5 , and down-regulation of Bcl2, Il-8, and CDK4 . This suggests that the compound may induce apoptosis, or programmed cell death, in cancer cells.

Biochemical Pathways

The compound appears to affect the apoptotic pathway . The up-regulation of pro-apoptotic proteins (P53, BAX, DR4, and DR5) and down-regulation of anti-apoptotic and proliferative proteins (Bcl2, Il-8, and CDK4) suggest that the compound may tip the balance in favor of apoptosis, leading to cell death .

Pharmacokinetics

Similar compounds have demonstrated good preclinical drug metabolism and pharmacokinetics (dmpk) properties .

Result of Action

The compound appears to have a cytotoxic effect on cancer cells. It has been found to cause cell cycle arrest at the G1/S phase in MCF7 cells . Additionally, it has been observed to induce apoptotic death of MCF7 cells . Furthermore, the percentage of fragmented DNA was significantly increased in cells treated with the compound .

Future Directions

One potential direction is to further study its potential use as a drug delivery agent. Additionally, more research is needed to fully understand its mechanism of action and potential therapeutic applications.